Cas no 496859-94-0 (2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-)

2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)- structure
496859-94-0 structure
Product Name:2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-
CAS No:496859-94-0
MF:C19H12BrN3S
MW:394.28768157959
CID:1527230
PubChem ID:12117838
Update Time:2025-04-21

2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-
    • 4-(5-bromothiophen-2-yl)-2,6-dipyridin-2-ylpyridine
    • SCHEMBL1771878
    • 4'-(5-bromo-2-thienyl)-2,2':6',2''-terpyridine
    • J-400402
    • DTXSID60477855
    • 496859-94-0
    • Inchi: 1S/C19H12BrN3S/c20-19-8-7-18(24-19)13-11-16(14-5-1-3-9-21-14)23-17(12-13)15-6-2-4-10-22-15/h1-12H
    • InChI Key: PLOITYRMGFAVRB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=C(C3C=CC=CN=3)N=C(C3C=CC=CN=3)C=2)S1

Computed Properties

  • Exact Mass: 392.99366
  • Monoisotopic Mass: 392.99353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 38.67
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